N-[3-chloro-4-(1-pyrrolidinyl)phenyl]-4-(2-oxo-2H-chromen-3-yl)benzamide

• IUPAC Name: N-(3-chloro-4-pyrrolidin-1-ylphenyl)-4-(2-oxochromen-3-yl)benzamide
• InChI: InChI=1S/C26H21ClN2O3/c27-22-16-20(11-12-23(22)29-13-3-4-14-29)28-25(30)18-9-7-17(8-10-18)21-15-19-5-1-2-6-24(19)32-26(21)31/h1-2,5-12,15-16H,3-4,13-14H2,(H,28,30)
• InChI Key: HVOFIKBVNFBCQH-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=C(C=C(C=C2)NC(=O)C3=CC=C(C=C3)C4=CC5=CC=CC=C5OC4=O)Cl
• Molecular Formula: C26H21ClN2O3
• DSSTOX Substance ID: DTXSID401139646
• Molecular Weight: 444.9 g/mol
• CAS RN: 847480-88-0

Description

N-[3-chloro-4-(1-pyrrolidinyl)phenyl]-4-(2-oxo-2H-chromen-3-yl)benzamide, also known as LY294002, is a synthetic compound that has been widely used in scientific research as a selective inhibitor of the phosphatidylinositol 3-kinase (PI3K) pathway. This pathway is involved in a variety of cellular processes, including cell growth, proliferation, survival, and metabolism, and dysregulation of the PI3K pathway has been implicated in many diseases, including cancer, diabetes, and cardiovascular diseases.

Mechanism of Action

N-[3-chloro-4-(1-pyrrolidinyl)phenyl]-4-(2-oxo-2H-chromen-3-yl)benzamide exerts its inhibitory effect on the PI3K pathway by binding to the ATP-binding site of the kinase domain of PI3K and preventing the phosphorylation of its downstream targets. This leads to the inhibition of the Akt/mTOR pathway, which is involved in the regulation of cell survival, growth, and metabolism. N-[3-chloro-4-(1-pyrrolidinyl)phenyl]-4-(2-oxo-2H-chromen-3-yl)benzamide has also been shown to induce autophagy, a cellular process that is involved in the degradation and recycling of damaged or unwanted cellular components.
Biochemical and Physiological Effects:
N-[3-chloro-4-(1-pyrrolidinyl)phenyl]-4-(2-oxo-2H-chromen-3-yl)benzamide has been shown to have a variety of biochemical and physiological effects, depending on the cell type and experimental conditions. In general, N-[3-chloro-4-(1-pyrrolidinyl)phenyl]-4-(2-oxo-2H-chromen-3-yl)benzamide inhibits cell proliferation and promotes apoptosis in many cancer cell lines, while having little effect on normal cells. N-[3-chloro-4-(1-pyrrolidinyl)phenyl]-4-(2-oxo-2H-chromen-3-yl)benzamide also induces autophagy in many cell types, which may contribute to its anti-cancer effects. In addition, N-[3-chloro-4-(1-pyrrolidinyl)phenyl]-4-(2-oxo-2H-chromen-3-yl)benzamide has been shown to improve insulin sensitivity and glucose uptake in diabetic animal models, suggesting a potential therapeutic application in diabetes.

Advantages and Limitations for Lab Experiments

N-[3-chloro-4-(1-pyrrolidinyl)phenyl]-4-(2-oxo-2H-chromen-3-yl)benzamide has several advantages as a research tool, including its high selectivity and potency for PI3K inhibition, as well as its relatively low toxicity and good solubility in aqueous solutions. However, N-[3-chloro-4-(1-pyrrolidinyl)phenyl]-4-(2-oxo-2H-chromen-3-yl)benzamide also has some limitations, such as its relatively short half-life and the potential for off-target effects at high concentrations. In addition, N-[3-chloro-4-(1-pyrrolidinyl)phenyl]-4-(2-oxo-2H-chromen-3-yl)benzamide may not be suitable for some experimental systems, such as those that require long-term inhibition of PI3K activity.

Future Directions

There are many future directions for the research on N-[3-chloro-4-(1-pyrrolidinyl)phenyl]-4-(2-oxo-2H-chromen-3-yl)benzamide and the PI3K pathway. Some possible directions include the development of more potent and selective PI3K inhibitors, the investigation of the role of PI3K in various diseases, such as neurodegenerative diseases and aging, and the exploration of the potential therapeutic applications of PI3K inhibitors in cancer and other diseases. In addition, more studies are needed to understand the complex interplay between the PI3K pathway and other signaling pathways, and to identify the molecular mechanisms underlying the diverse effects of PI3K inhibition in different cell types and experimental conditions.

Scientific Research Applications

N-[3-chloro-4-(1-pyrrolidinyl)phenyl]-4-(2-oxo-2H-chromen-3-yl)benzamide has been extensively used in scientific research as a tool to investigate the role of the PI3K pathway in various cellular processes and diseases. It has been shown to inhibit the activity of all class I PI3K isoforms, as well as other kinases that are downstream of PI3K, such as Akt and mTOR. N-[3-chloro-4-(1-pyrrolidinyl)phenyl]-4-(2-oxo-2H-chromen-3-yl)benzamide has been used to study the effects of PI3K inhibition on cell proliferation, apoptosis, autophagy, and metabolism, as well as on the development and progression of various diseases, such as cancer, neurodegenerative diseases, and cardiovascular diseases.